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Compound of Interest

Compound Name: N,N',N'',N'''-Tetraacetylglycoluril

Cat. No.: B030993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N',N'',N'''-Tetraacetylglycoluril, a derivative of glycoluril, is a multifaceted compound with

significant applications in chemical synthesis and pharmaceutical sciences. Its rigid, bicyclic

core structure, adorned with four acetyl groups, imparts unique chemical properties that make it

a valuable intermediate and reagent. This technical guide provides a detailed examination of

the physical and chemical properties of N,N',N'',N'''-Tetraacetylglycoluril, alongside

methodologies for its synthesis, purification, and analysis. While direct involvement in biological

signaling pathways has not been documented in the available literature, its role as a mild

acetylating agent and an intermediate in the synthesis of more complex molecules, including

potential drug candidates, is well-established.[1][2]

Core Physical and Chemical Properties
The fundamental properties of N,N',N'',N'''-Tetraacetylglycoluril are summarized in the tables

below, providing a consolidated resource for researchers.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₂H₁₄N₄O₆ [1]

Molecular Weight 310.27 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 237 °C [1]

Solubility

Soluble in hot DMF; sparingly

soluble in other organic

solvents.

[2]

Purity (typical) ≥98% (by HPLC) [1]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

CAS Number 10543-60-9 [1]

Synonyms

1,3,4,6-

Tetraacetyltetrahydroimidazo[4

,5-d]imidazole-2,5(1H,3H)-

dione,

Tetraacetylacetyleneurea

[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of N,N',N'',N'''-
Tetraacetylglycoluril are not extensively reported in publicly available literature. However,

based on general principles of organic synthesis and analysis of related compounds, the

following methodologies can be proposed.

Synthesis: Acetylation of Glycoluril
The most common method for the synthesis of N,N',N'',N'''-Tetraacetylglycoluril is the

acetylation of glycoluril using acetic anhydride.[2][3] The reaction proceeds via nucleophilic
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attack of the nitrogen atoms of the glycoluril core on the carbonyl carbons of acetic anhydride.

Reaction:

Glycoluril + 4 Acetic Anhydride → N,N',N'',N'''-Tetraacetylglycoluril + 4 Acetic Acid

Proposed Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend glycoluril (1 equivalent) in an excess of acetic anhydride (e.g., 5-10

equivalents). The use of a catalyst, such as phosphorous or phosphoric acid, has been

shown to improve yields.[3]

Heating: Heat the reaction mixture to reflux (approximately 140 °C) and maintain for several

hours (e.g., 2-4 hours), monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Work-up: After completion, cool the reaction mixture to room temperature. The product may

precipitate out of the solution.

Isolation: Collect the crude product by vacuum filtration and wash thoroughly with a non-

polar solvent, such as diethyl ether or hexane, to remove excess acetic anhydride and acetic

acid.

Synthesis Work-up & Isolation

Glycoluril +
Acetic Anhydride

Reflux
(e.g., 140°C, 2-4h)

Heat
Reaction Mixture Cool to RT Vacuum Filtration Wash with

non-polar solvent Crude N,N',N'',N'''-Tetraacetylglycoluril

Purification

Crude Product Dissolve in
minimal hot solvent Slow Cooling Crystal Formation Vacuum Filtration Dry under vacuum Pure N,N',N'',N'''-Tetraacetylglycoluril
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N,N',N'',N'''-Tetraacetylglycoluril: A Comprehensive
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-
tetraacetylglycoluril]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b030993?utm_src=pdf-body-img
https://www.benchchem.com/product/b030993?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42978
https://www.researchgate.net/publication/335745315_TETRAACETYLGLYCOLURIL_AND_ITS_DERIVATIVES_SYNTHESIS_PROPERTIES_AND_APPLICATION
https://www.researchgate.net/publication/375502158_Methods_of_synthesizing_glycoluril-based_macrocyclic_compounds_as_precursors_for_polymeric_compounds
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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